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Compound of Interest

Compound Name: Ethyl 3-phenylglycidate

Cat. No.: B7769710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-phenylglycidate, also known as ethyl 3-phenyloxirane-2-carboxylate, is a versatile

chemical intermediate recognized for its utility in organic synthesis.[1] Its characteristic epoxide

ring and ester functional group provide two reactive centers, making it an attractive starting

material for the synthesis of a variety of complex molecules. While extensively utilized in the

pharmaceutical and fragrance industries, its application as a building block for agrochemicals

such as fungicides, herbicides, and insecticides is an area of growing interest. This document

provides an overview of the potential applications of ethyl 3-phenylglycidate in the

agrochemical sector, including a hypothetical synthetic protocol for the generation of a novel

triazole fungicide.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ethyl 3-phenylglycidate is

presented in Table 1.
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Property Value Reference

CAS Number 121-39-1 [2]

Molecular Formula C₁₁H₁₂O₃ [2]

Molecular Weight 192.21 g/mol [2]

Appearance Colorless to pale yellow liquid

Boiling Point 260-262 °C

Density 1.123 g/mL at 25 °C

Solubility
Insoluble in water, soluble in

organic solvents

Applications in Agrochemical Synthesis
The epoxide ring of ethyl 3-phenylglycidate is susceptible to ring-opening reactions with

various nucleophiles, leading to the formation of diverse functionalized intermediates. This

reactivity is key to its potential as a precursor for agrochemically active molecules.

Hypothetical Synthesis of a Phenyl-Substituted Triazole
Fungicide
Triazole fungicides are a major class of agrochemicals that act by inhibiting the biosynthesis of

ergosterol, a vital component of fungal cell membranes. The synthesis of these compounds

often involves the creation of a core structure containing a 1,2,4-triazole ring linked to a

substituted phenyl group via a carbon backbone. Ethyl 3-phenylglycidate can serve as a

valuable starting material for generating the necessary phenyl-substituted backbone.

The following section outlines a hypothetical multi-step synthesis of a novel triazole fungicide,

starting from ethyl 3-phenylglycidate.

Experimental Protocols
Protocol 1: Synthesis of Ethyl 2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-3-phenylpropanoate (A

Hypothetical Triazole Fungicide Intermediate)
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This protocol describes the ring-opening of ethyl 3-phenylglycidate with 1,2,4-triazole to form

a key intermediate in the synthesis of a potential triazole fungicide.

Materials:

Ethyl 3-phenylglycidate (98%)

1,2,4-Triazole (99%)

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a stirred solution of 1,2,4-triazole (1.2 eq.) in anhydrous DMF (10 mL/mmol of ethyl 3-
phenylglycidate) under a nitrogen atmosphere, add anhydrous potassium carbonate (1.5

eq.).

Heat the mixture to 80 °C and stir for 30 minutes.

Add ethyl 3-phenylglycidate (1.0 eq.) dropwise to the reaction mixture.

Maintain the reaction at 80 °C and monitor its progress by thin-layer chromatography (TLC)

(eluent: ethyl acetate/hexane, 1:1).

Upon completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.
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Pour the reaction mixture into ice-cold water (50 mL) and extract with ethyl acetate (3 x 20

mL).

Combine the organic layers and wash with brine (2 x 15 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexane as the eluent to obtain the desired product.

Expected Outcome:

The expected product is ethyl 2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-3-phenylpropanoate, a key

intermediate for further elaboration into a final triazole fungicide.

Data Presentation
Table 2: Hypothetical Fungicidal Activity Data

The following table presents hypothetical fungicidal activity data for the final, elaborated triazole

fungicide derived from the synthesized intermediate. This data is for illustrative purposes to

demonstrate the potential efficacy of compounds derived from ethyl 3-phenylglycidate.

Fungal Species EC₅₀ (µg/mL)

Puccinia triticina (Wheat leaf rust) 5.2

Septoria tritici (Wheat leaf blotch) 8.1

Mycosphaerella fijiensis (Black Sigatoka of

banana)
3.5

Botrytis cinerea (Gray mold) 12.7

Visualizations
Figure 1: Hypothetical Synthetic Pathway for a Triazole Fungicide
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Caption: Synthetic route to a hypothetical triazole fungicide.

Figure 2: Experimental Workflow for Synthesis and Purification

Synthesis Workup Purification
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Caption: Workflow for synthesis, workup, and purification.
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Conclusion
While direct, documented examples of commercial agrochemicals synthesized from ethyl 3-
phenylglycidate are not readily available in the public domain, its chemical properties and

reactivity make it a highly plausible and valuable building block for the development of novel

active ingredients. The provided hypothetical synthesis of a triazole fungicide illustrates a

practical application of this starting material. Further research and exploration of the various

synthetic transformations possible with ethyl 3-phenylglycidate are warranted to fully realize

its potential in the discovery of new and effective crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7769710?utm_src=pdf-body
https://www.benchchem.com/product/b7769710?utm_src=pdf-body
https://www.benchchem.com/product/b7769710?utm_src=pdf-body
https://www.benchchem.com/product/b7769710?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/19/6/8067
https://www.mdpi.com/1420-3049/19/6/8067
https://www.mdpi.com/1420-3049/19/6/8067
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-phenylglycidate
https://www.benchchem.com/product/b7769710#use-of-ethyl-3-phenylglycidate-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b7769710#use-of-ethyl-3-phenylglycidate-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b7769710#use-of-ethyl-3-phenylglycidate-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b7769710#use-of-ethyl-3-phenylglycidate-as-a-building-block-for-agrochemicals
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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